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Compound of Interest

1-Methylpiperazin-2-one
Compound Name:
hydrochloride

Cat. No.: B012958

Technical Guide: 1-Methylpiperazin-2-one
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 1-Methylpiperazin-2-one hydrochloride. It is intended to serve as a valuable
resource for professionals in research and drug development.

Molecular Structure and Properties

1-Methylpiperazin-2-one hydrochloride is a heterocyclic compound widely utilized as a key
intermediate in the synthesis of various bioactive molecules.[1][2] Its hydrochloride salt form
enhances its solubility in aqueous solutions, making it suitable for a variety of applications in
pharmaceutical and chemical research.[1][2]

The fundamental properties of 1-Methylpiperazin-2-one hydrochloride are summarized in the
table below.
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Property Value Source
Molecular Formula CsH11CIN20 [3114]

Molecular Weight 150.61 g/mol [3B1141[5]
CAS Number 109384-27-2 [3][41[5]

1-methylpiperazin-2-
IUPAC Name _ [31[4]
one;hydrochloride

Canonical SMILES CN1CCNCC1=0.Cl [3][4]
Appearance White to yellowish-brown solid [1]
Purity > 95% (by NMR) [1]
Storage Conditions 0-8°C [1]

Synthesis and Characterization

The synthesis of 1-Methylpiperazin-2-one hydrochloride can be achieved through the
deprotection of a Boc-protected precursor.

Experimental Protocol: Synthesis

A common method for the synthesis of 1-Methylpiperazin-2-one hydrochloride involves the
following steps:

» To a solution of tert-butyl 4-methyl-3-oxopiperazine-1-carboxylate (2.06 g), a 4N HCl-dioxane
solution (20 mL) is added.

e The reaction mixture is stirred at room temperature for 1 hour.

» Following the completion of the reaction, the solvent is removed by distillation under reduced
pressure.

o Toluene is added to the residue, and the solvent is again removed via azeotropic distillation
under reduced pressure.
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e The resulting residue is dried to yield 1-Methylpiperazin-2-one hydrochloride as an oll
(1.44 g, 99% vyield).[5]

Characterization Data

The synthesized compound can be characterized using the following spectroscopic methods:
e 'H-NMR (400 MHz, DMSO-ds): 8 2.86 (3H, s), 3.34 (2H, br m), 3.50 (2H, m), 3.64 (2H, s).[5]

e Mass Spectrometry (ESI): m/z: 115 ([M + H]*).[5]

Role in Drug Development

1-Methylpiperazin-2-one hydrochloride is a valuable building block in pharmaceutical
development, particularly in the field of neuropharmacology.[1][2] It serves as a crucial
intermediate in the synthesis of novel therapeutic agents, including those targeting central
nervous system disorders such as anti-anxiety and antidepressant medications.[1][2] While the
compound itself is primarily a synthetic intermediate, its piperazine core is a common scaffold
in many biologically active molecules due to its ability to interact with various biological targets.

Visualizations
Molecular Structure

Caption: 2D structure of 1-Methylpiperazin-2-one hydrochloride.

Synthesis Workflow
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Caption: Workflow for the synthesis of 1-Methylpiperazin-2-one hydrochloride.

Role as a Synthetic Intermediate
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Caption: Role of 1-Methylpiperazin-2-one hydrochloride in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b012958#molecular-structure-and-weight-of-1-
methylpiperazin-2-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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